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Cat. No.: B1679619 Get Quote

Propaquizafop: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Propaquizafop is a selective, post-emergence herbicide belonging to the

aryloxyphenoxypropionate class of chemicals.[1][2] It is effective against a wide range of

annual and perennial grass weeds in various broadleaf crops. This technical guide provides an

in-depth overview of the chemical structure, physicochemical properties, mode of action,

metabolism, and toxicology of Propaquizafop, intended for a scientific audience.

Chemical Structure and Identity
Propaquizafop is a chiral molecule, with the herbicidal activity primarily attributed to the (R)-

enantiomer.[1]

IUPAC Name: 2-((propan-2-ylideneamino)oxy)ethyl (R)-2-(4-((6-chloroquinoxalin-2-

yl)oxy)phenoxy)propanoate

CAS Number: 111479-05-1

Chemical Formula: C₂₂H₂₂ClN₃O₅
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Molecular Weight: 443.88 g/mol

SMILES: C--INVALID-LINK--Oc1ccc(cc1)Oc2nc3cc(Cl)ccc3nc2

Physicochemical Properties
A summary of the key physicochemical properties of Propaquizafop is presented in the table

below. These properties are crucial for understanding its environmental fate and behavior, as

well as for formulation development.

Property Value
Experimental Protocol
Reference

Melting Point 62-64 °C OECD Guideline 102

Boiling Point Decomposes before boiling OECD Guideline 103

Vapor Pressure 1.3 x 10⁻⁸ Pa at 20 °C OECD Guideline 104

Water Solubility 2 mg/L at 25 °C (pH 7) OECD Guideline 105

Octanol-Water Partition

Coefficient (log Kow)
3.5 at pH 7 OECD Guideline 107, 117, 123

Density 1.29 g/cm³ at 20 °C OECD Guideline 109

Mode of Action: Inhibition of Acetyl-CoA
Carboxylase (ACCase)
Propaquizafop's herbicidal activity stems from its ability to inhibit the enzyme Acetyl-CoA

Carboxylase (ACCase).[1][2] ACCase is a critical enzyme in the biosynthesis of fatty acids,

which are essential components of plant cell membranes and play a vital role in energy

storage.

Signaling Pathway
The inhibition of ACCase by Propaquizafop disrupts the production of malonyl-CoA from

acetyl-CoA, the first committed step in fatty acid synthesis. This leads to a depletion of fatty

acids, ultimately causing cessation of growth and death of susceptible grass species.
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Caption: Inhibition of ACCase by Propaquizafop.

Experimental Protocol: ACCase Inhibition Assay
The following is a generalized protocol for determining the inhibitory effect of Propaquizafop
on ACCase activity.

Objective: To quantify the in vitro inhibition of ACCase by Propaquizafop.

Materials:

Partially purified ACCase enzyme extract from a susceptible grass species.

Propaquizafop analytical standard.

[¹⁴C]-acetyl-CoA or a colorimetric assay kit.

Reaction buffer (containing ATP, MgCl₂, NaHCO₃, and other necessary co-factors).

Scintillation cocktail and counter (for radiometric assay).

Spectrophotometer (for colorimetric assay).

Procedure:

Prepare a series of Propaquizafop dilutions in a suitable solvent (e.g., DMSO).
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In a microcentrifuge tube, combine the reaction buffer and the ACCase enzyme extract.

Add the Propaquizafop dilution or solvent control to the reaction mixture and pre-incubate

for a specified time.

Initiate the enzymatic reaction by adding [¹⁴C]-acetyl-CoA.

Allow the reaction to proceed for a defined period at a controlled temperature.

Stop the reaction (e.g., by adding acid).

Quantify the amount of [¹⁴C]-malonyl-CoA formed using liquid scintillation counting or

measure the colorimetric change.

Calculate the percentage of ACCase inhibition for each Propaquizafop concentration.

Determine the IC₅₀ value (the concentration of Propaquizafop that causes 50% inhibition of

ACCase activity).
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Caption: ACCase Inhibition Assay Workflow.
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Propaquizafop is metabolized in plants, animals, and the environment. The primary metabolic

pathway involves the hydrolysis of the ester linkage.

Metabolic Pathway in Plants
In susceptible and tolerant plants, Propaquizafop is rapidly metabolized. A study in chickpeas

showed that it is converted to propaquizafop acid and a more polar metabolite.[3]
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Caption: Plant Metabolism of Propaquizafop.

Experimental Protocol: Plant Metabolism Study
Objective: To identify and quantify the metabolites of Propaquizafop in a target plant species.

Materials:

Radiolabeled ([¹⁴C]) Propaquizafop.

Test plant species grown under controlled conditions.

Solvents for extraction (e.g., acetonitrile, methanol).

Analytical instruments (e.g., HPLC, LC-MS/MS, TLC).

Procedure:

Apply [¹⁴C]-Propaquizafop to the leaves or roots of the test plants.

Harvest the plants at various time intervals after treatment.
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Separate the plant material into different parts (e.g., leaves, stems, roots).

Extract the radioactive residues from the plant material using appropriate solvents.

Analyze the extracts using chromatographic techniques (TLC, HPLC) to separate the parent

compound and its metabolites.

Identify the metabolites using mass spectrometry (LC-MS/MS).

Quantify the amount of parent Propaquizafop and each metabolite at different time points to

determine the metabolic rate and pathway.

Toxicology
The toxicological profile of Propaquizafop has been evaluated in various studies.

Acute Toxicity
Endpoint Value Species

Oral LD₅₀ >5000 mg/kg Rat

Dermal LD₅₀ >2000 mg/kg Rat

Inhalation LC₅₀ >5.2 mg/L Rat

Skin Irritation Slightly irritating Rabbit

Eye Irritation Slightly irritating Rabbit

Chronic Toxicity and Carcinogenicity
Long-term exposure to Propaquizafop has been shown to have effects on the liver and

kidneys in animal studies. It has been demonstrated to induce hepatocarcinogenesis in rodents

through a peroxisome proliferator-activated receptor alpha (PPARα)-mediated mode of action.

[4] This mode of action is generally considered to be rodent-specific and not relevant to

humans.[4]
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Experimental Protocol: Rodent Carcinogenicity Study
(General Overview)
Objective: To assess the carcinogenic potential of Propaquizafop in a rodent model following

chronic dietary exposure.

Materials:

Test animals (e.g., Sprague-Dawley rats).

Propaquizafop of known purity.

Standard laboratory diet.

Equipment for animal housing, feeding, and observation.

Facilities for histopathological examination.

Procedure:

Select a sufficient number of male and female rodents and divide them into control and

treatment groups.

Administer Propaquizafop mixed into the diet at multiple dose levels for a significant portion

of the animal's lifespan (e.g., 2 years).

Monitor the animals daily for clinical signs of toxicity.

Record body weight and food consumption regularly.

Perform periodic hematology and clinical chemistry evaluations.

At the end of the study, conduct a full necropsy on all animals.

Collect and preserve all major organs and any observed lesions.

Perform a detailed histopathological examination of the collected tissues.
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Statistically analyze the incidence of tumors and other pathological findings to determine the

carcinogenic potential of Propaquizafop.

Conclusion
Propaquizafop is a potent and selective herbicide with a well-defined mode of action. Its

physicochemical properties, metabolic fate, and toxicological profile have been extensively

studied. This technical guide provides a consolidated resource for researchers and

professionals working with this compound, summarizing key data and outlining relevant

experimental methodologies. The provided information is essential for the safe and effective

use of Propaquizafop in agricultural applications and for its continued evaluation in scientific

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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